Cas no 2172526-37-1 (3-bromo-2-fluoro-4-methylbenzene-1-sulfonyl fluoride)

• Product Name: 3-bromo-2-fluoro-4-methylbenzene-1-sulfonyl fluoride
• CAS No: 2172526-37-1
• MF: C₇H₅BrF₂O₂S
• MW: 271.079207181931
• CID: 6417300
• PubChem ID: 165841044
• Update Time: 2025-08-04

3-bromo-2-fluoro-4-methylbenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-fluoro-4-methylbenzene-1-sulfonyl fluoride
• 2172526-37-1
• EN300-1592390

• Inchi： 1S/C7H5BrF2O2S/c1-4-2-3-5(13(10,11)12)7(9)6(4)8/h2-3H,1H3
• InChI Key： DPHYIOQAAXETRI-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CC=1C)S(=O)(=O)F)F

Computed Properties

• Exact Mass: 269.91617g/mol
• Monoisotopic Mass: 269.91617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 42.5Ų

Additional information on 3-bromo-2-fluoro-4-methylbenzene-1-sulfonyl fluoride

Introduction to 3-bromo-2-fluoro-4-methylbenzene-1-sulfonyl fluoride (CAS No. 2172526-37-1)

3-bromo-2-fluoro-4-methylbenzene-1-sulfonyl fluoride (CAS No. 2172526-37-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural and functional properties. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their versatility in synthetic chemistry and medicinal applications. The presence of both bromine and fluorine substituents, along with a methyl group, makes this molecule a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The sulfonyl fluoride moiety is particularly noteworthy as it serves as a crucial electrophile in various organic transformations. These transformations include nucleophilic aromatic substitution, where the sulfonyl fluoride group can be displaced by amines or other nucleophiles to form sulfonamides, which are key structural motifs in many drugs. Additionally, the bromo and fluoro substituents introduce further reactivity, allowing for cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, which are essential for constructing biaryl frameworks prevalent in pharmaceuticals.

In recent years, the demand for high-purity intermediates like 3-bromo-2-fluoro-4-methylbenzene-1-sulfonyl fluoride has increased substantially due to advancements in drug discovery methodologies. The compound's ability to serve as a building block in multi-step syntheses makes it indispensable for medicinal chemists seeking to develop new small-molecule inhibitors or modulators of biological pathways. Its structural features are particularly useful in designing molecules that target specific enzymes or receptors with high affinity and selectivity.

One of the most compelling aspects of this compound is its role in the synthesis of fluorinated sulfonyl derivatives, which have demonstrated enhanced pharmacokinetic properties compared to their non-fluorinated counterparts. Fluorine atoms are known to influence metabolic stability, lipophilicity, and binding affinity, making them invaluable in drug design. For instance, recent studies have highlighted the importance of fluorine-containing sulfonyl groups in the development of kinase inhibitors, where they contribute to improved solubility and reduced clearance rates.

The bromo substituent on the aromatic ring further enhances the synthetic utility of 3-bromo-2-fluoro-4-methylbenzene-1-sulfonyl fluoride by enabling halogen-metal exchange reactions or direct functionalization at other positions on the ring. This flexibility allows researchers to diversify their molecular libraries efficiently. In particular, transition-metal-catalyzed cross-coupling reactions involving bromoarenes have become increasingly popular due to their ability to generate complex aryl structures under mild conditions.

Recent advancements in computational chemistry have also facilitated the rational design of molecules incorporating 3-bromo-2-fluoro-4-methylbenzene-1-sulfonyl fluoride as a core scaffold. Molecular modeling studies have revealed that subtle modifications around this core can significantly alter binding interactions with biological targets. This has led to the identification of novel lead compounds with improved therapeutic profiles. For example, virtual screening campaigns using this intermediate have yielded candidates with promising activity against inflammatory diseases and cancer.

The industrial production of 3-bromo-2-fluoro-4-methylbenzene-1-sulfonyl fluoride requires stringent quality control measures to ensure high yield and purity. Manufacturers often employ advanced purification techniques such as distillation or crystallization to isolate the desired product from impurities. Additionally, analytical methods like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely used to confirm the chemical identity and assess the quality of the final product.

From an environmental perspective, efforts are being made to optimize synthetic routes for 3-bromo-2-fluoro-4-methylbenzene-1-sulfonyl fluoride to minimize waste generation and reduce energy consumption. Green chemistry principles are being increasingly adopted, including solvent recovery systems and catalytic processes that lower reaction temperatures or improve atom economy. Such initiatives align with global trends toward sustainable chemical manufacturing practices.

The future prospects for 3-bromo-2-fluoro-4-methylbenzene-1-sulfonyl fluoride are bright, given its broad applicability across multiple domains of chemical research. As drug discovery continues to evolve, this compound is expected to remain a cornerstone intermediate for synthesizing innovative therapeutic agents. Furthermore, its potential utility in materials science—such as in the development of advanced polymers or electronic materials—adds another dimension to its scientific relevance.

In conclusion,3-bromo-2-fluoro-4-methylbenzene-1-sulfonyl fluoride (CAS No. 2172526-37-1) exemplifies how structurally sophisticated intermediates can drive progress in pharmaceutical and chemical research. Its unique combination of functional groups makes it an exceptionally versatile building block for synthesizing complex molecules with tailored properties. As research continues to uncover new applications for this compound, its importance is likely to grow even further.